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Compound of Interest

Compound Name: 2-Cyanopropanoic acid

Cat. No.: B3031704 Get Quote

Introduction: The Versatility of a Cyano-
Functionalized Building Block
2-Cyanopropanoic acid (CAS 75-05-8), and its corresponding esters, represent a class of

highly versatile building blocks in modern organic synthesis. The presence of both a carboxylic

acid (or ester) and a nitrile group on a short alkyl chain imparts a unique reactivity profile,

making it a valuable precursor for a diverse range of heterocyclic and acyclic compounds. In

the realm of agrochemical development, this reactivity is harnessed to construct the core

scaffolds of potent fungicides and herbicides. The nitrile moiety can participate in cyclization

reactions to form nitrogen-containing heterocycles, be hydrolyzed to amides or carboxylic

acids, or be reduced to amines, while the carboxylic acid/ester function allows for the formation

of amides, esters, and other key linkages. This guide provides detailed application notes and

protocols for researchers, scientists, and drug development professionals on the utilization of

2-cyanopropanoic acid and its derivatives in the synthesis of next-generation crop protection

agents.

Fungicide Development: Synthesis of Cyazofamid
One of the most prominent applications of 2-cyanopropanoic acid derivatives in the

agrochemical industry is in the synthesis of the fungicide Cyazofamid. Cyazofamid is a highly

effective fungicide used to control oomycete diseases such as late blight in potatoes and
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downy mildew in grapes.[1] Its mode of action involves the inhibition of the mitochondrial

complex III (Qi site) in fungi, disrupting the electron transport chain and leading to cell death.[1]

The 2-cyanoimidazole core of Cyazofamid is a key structural feature for its biological activity,

and its synthesis can be strategically designed to incorporate the cyano group from a 2-
cyanopropanoic acid precursor.

Conceptual Synthetic Pathway from Ethyl 2-
Cyanopropanoate
While various patented routes to Cyazofamid exist, often starting from different precursors, a

logical and efficient pathway can be devised commencing with the readily available ethyl 2-

cyanopropanoate. This conceptual pathway leverages the reactivity of the α-cyano ester to

construct the central imidazole ring.

Ethyl 2-Cyanopropanoate Amidrazone Intermediate

Reaction with
p-tolylhydrazine 2-Cyano-5-(p-tolyl)imidazole-4-one

Cyclization with
phosgene equivalent 4-Chloro-2-cyano-5-(p-tolyl)imidazoleChlorination (e.g., POCl3) Cyazofamid

Sulfonylation with
N,N-dimethylsulfamoyl chloride

2-Cyanopropanoic Acid Ethyl 2-Cyanopropanoate

Esterification
(EtOH, H+)

Herbicidal 2-Cyanoacrylate

Knoevenagel Condensation
(Piperidine/Acetic Acid)

Substituted Aldehyde
(e.g., containing an isoxazole moiety)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Acid in Agrochemical Development]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3031704#application-of-2-cyanopropanoic-acid-in-
agrochemical-development]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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